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Compound of Interest

Compound Name: XY028-133

Cat. No.: B15542320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution for XY028-133, a potent and selective PROTAC (Proteolysis Targeting

Chimera) degrader of Cyclin-Dependent Kinase 4 and 6 (CDK4/6). Adherence to this protocol

is crucial for ensuring the integrity, stability, and reproducibility of experimental results in studies

investigating the therapeutic potential of XY028-133 in oncology and other relevant fields.

Introduction
XY028-133 is a novel PROTAC that induces the degradation of CDK4 and CDK6 proteins, key

regulators of the cell cycle, through the ubiquitin-proteasome system. It functions by forming a

ternary complex between the target proteins (CDK4/6) and an E3 ubiquitin ligase, in this case,

Von Hippel-Lindau (VHL). This leads to the ubiquitination and subsequent proteasomal

degradation of CDK4/6, offering a powerful approach to inhibit their function in cancer cells.

Accurate preparation of the XY028-133 stock solution is the first critical step for in vitro and in

vivo studies.

Chemical and Physical Properties
A summary of the key properties of XY028-133 is provided in the table below.
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Property Value

CAS Number 2229974-73-4

Molecular Formula C₅₃H₆₇N₁₁O₇S

Formula Weight 1002.23 g/mol

Purity >98% (HPLC)

Solubility Soluble in DMSO at 50 mg/mL (49.89 mM)[1]

Experimental Protocol: Preparation of a 50 mM
Stock Solution
This protocol describes the preparation of a 50 mM stock solution of XY028-133 in Dimethyl

Sulfoxide (DMSO).

3.1. Materials

XY028-133 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Water bath sonicator

3.2. Procedure

Equilibration: Allow the vial of XY028-133 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of XY028-133 powder. For example, to prepare 1 mL of a 50 mM
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stock solution, weigh out 50.11 mg of XY028-133 (see calculation below).

Solvent Addition: Add the calculated volume of anhydrous/sterile DMSO to the

microcentrifuge tube containing the XY028-133 powder.

Dissolution:

Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

[1] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10 µL, 20 µL, or 50 µL) in sterile

microcentrifuge tubes.[2][3][4]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month). Ensure the tubes are tightly sealed and protected from

light.

3.3. Calculation for a 50 mM Stock Solution

To calculate the mass of XY028-133 required:

Mass (g) = Molarity (mol/L) x Volume (L) x Formula Weight ( g/mol )

Mass (mg) = 50 mmol/L * 0.001 L * 1002.23 g/mol * 1000 mg/g

Mass (mg) = 50.11 mg

Visualization of Experimental Workflow and
Signaling Pathway
4.1. Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing XY028-133 stock solution.
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4.2. Simplified Signaling Pathway of XY028-133 Action
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Caption: Mechanism of XY028-133-induced CDK4/6 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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